(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride (3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride
Brand Name: Vulcanchem
CAS No.: 2108917-20-8
VCID: VC11671569
InChI: InChI=1S/C6H10FN.ClH/c7-6-1-5(2-6,3-6)4-8;/h1-4,8H2;1H
SMILES: C1C2(CC1(C2)F)CN.Cl
Molecular Formula: C6H11ClFN
Molecular Weight: 151.61 g/mol

(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride

CAS No.: 2108917-20-8

Cat. No.: VC11671569

Molecular Formula: C6H11ClFN

Molecular Weight: 151.61 g/mol

* For research use only. Not for human or veterinary use.

(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride - 2108917-20-8

Specification

CAS No. 2108917-20-8
Molecular Formula C6H11ClFN
Molecular Weight 151.61 g/mol
IUPAC Name (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine;hydrochloride
Standard InChI InChI=1S/C6H10FN.ClH/c7-6-1-5(2-6,3-6)4-8;/h1-4,8H2;1H
Standard InChI Key OOVRXVDWLBDWGI-UHFFFAOYSA-N
SMILES C1C2(CC1(C2)F)CN.Cl
Canonical SMILES C1C2(CC1(C2)F)CN.Cl

Introduction

(3-Fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride is a chemical compound with the CAS number 2108917-20-8. It is primarily used in research settings and is not intended for therapeutic use . This compound belongs to the class of bicyclo[1.1.1]pentanes, which have gained attention in medicinal chemistry for their unique properties as bioisosteres, offering advantages in drug design such as improved solubility and metabolic stability .

Safety and Hazards

  • Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation) .

  • Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338 .

Research and Applications

Bicyclo[1.1.1]pentanes, including derivatives like (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine hydrochloride, are valued for their potential in drug design. They serve as bioisosteres for 1,4-disubstituted phenyl rings, offering improved passive permeability, water solubility, and metabolic stability . This makes them attractive for developing compounds with enhanced pharmacokinetic properties.

PropertyDescription
BioisostereReplacement for 1,4-disubstituted phenyl rings
SolubilityImproved aqueous solubility compared to traditional phenyl rings
PermeabilityEnhanced passive permeability, beneficial for drug absorption
Metabolic StabilityIncreased stability under metabolic conditions

Synthesis and Functionalization

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